Cas no 180134-13-8 (1-Methoxy-2-methyl-3,5-bis(trifluoromethyl)benzene)

1-Methoxy-2-methyl-3,5-bis(trifluoromethyl)benzene is a fluorinated aromatic compound characterized by its methoxy and methyl substituents alongside two trifluoromethyl groups. The presence of electron-withdrawing trifluoromethyl groups enhances its stability and reactivity in electrophilic substitution reactions, making it valuable in synthetic organic chemistry. The methoxy group further influences its electronic properties, enabling selective functionalization. This compound is particularly useful as an intermediate in pharmaceuticals, agrochemicals, and advanced material synthesis, where its structural features contribute to improved metabolic stability and lipophilicity in target molecules. Its high purity and well-defined reactivity profile make it a reliable building block for complex chemical transformations.
1-Methoxy-2-methyl-3,5-bis(trifluoromethyl)benzene structure
180134-13-8 structure
Product Name:1-Methoxy-2-methyl-3,5-bis(trifluoromethyl)benzene
CAS No:180134-13-8
MF:C10H8F6O
MW:258.16034412384
MDL:MFCD22628262
CID:4764099
PubChem ID:74891112
Update Time:2026-02-26

1-Methoxy-2-methyl-3,5-bis(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-Methoxy-2-methyl-3,5-bis(trifluoromethyl)benzene
    • 3,5-Bis(trifluoromethyl)-2-methylanisole
    • Z0290
    • MDL: MFCD22628262
    • Inchi: 1S/C10H8F6O/c1-5-7(10(14,15)16)3-6(9(11,12)13)4-8(5)17-2/h3-4H,1-2H3
    • InChI Key: FONITQGJROZTTK-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C(F)(F)F)C=C(C=1C)OC)(F)F

Computed Properties

  • Exact Mass: 258.048
  • Monoisotopic Mass: 258.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 9.2

1-Methoxy-2-methyl-3,5-bis(trifluoromethyl)benzene Pricemore >>

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